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Compound of Interest

Compound Name: ON 108600

Cat. No.: B10833152

Technical Support Center: ON 108600

This technical support center provides troubleshooting guidance and frequently asked
questions (FAQs) for researchers, scientists, and drug development professionals working with
ON 108600, focusing on common solubility issues in agueous solutions.

Frequently Asked Questions (FAQSs)

Q1: What is ON 108600 and what is its mechanism of action?

Al: ON 108600 is a potent multi-kinase inhibitor. Its primary targets are Casein Kinase 2 (CK2),
TRAF2- and NCK-interacting kinase (TNIK), and Dual-specificity tyrosine phosphorylation-
regulated kinase 1A (DYRKZ1A).[1][2] By inhibiting these kinases, ON 108600 can suppress
critical signaling pathways involved in cell growth, proliferation, and survival, demonstrating
anti-tumor activity, particularly in triple-negative breast cancer (TNBC).[3][4] It has been shown
to induce apoptosis and overcome chemotherapy resistance in preclinical models.[3]

Q2: What is the expected solubility of ON 108600 in aqueous solutions?

A2: ON 108600 is expected to have low solubility in aqueous solutions. While specific
guantitative data is not readily available in public literature, formulation guidelines from
suppliers strongly suggest its hydrophobic nature. For in vivo studies, a common
recommendation involves using a co-solvent system.[2]
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Q3: What solvents are recommended for preparing stock solutions of ON 1086007

A3: Dimethyl sulfoxide (DMSOQO) is a commonly used solvent for preparing stock solutions of ON
108600.[4] For subsequent dilution into aqueous media for in vitro assays, it is crucial to
consider the final DMSO concentration to avoid solvent-induced artifacts.

Q4: How should I store stock solutions of ON 1086007

A4: Stock solutions should be aliquoted and stored at -20°C or -80°C to minimize degradation
from repeated freeze-thaw cycles. One supplier suggests that solutions stored at -20°C should
be used within one month, while those at -80°C can be stored for up to six months.[5]

Troubleshooting Guide: Solubility Issues

This guide addresses common problems encountered when preparing agueous solutions of
ON 108600.
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Problem

Potential Cause

Recommended Solution

Precipitation upon dilution of
DMSO stock solution in

agueous buffer.

The concentration of ON
108600 exceeds its solubility
limit in the final aqueous

medium.

- Decrease the final
concentration of ON 108600.-
Increase the percentage of co-
solvents in the final solution
(ensure solvent tolerance of
your experimental system).-
Consider using a formulation
with excipients that improve
solubility, such as PEG300 and
Tween 80.[2]

Difficulty dissolving ON 108600
powder, even in DMSO.

Insufficient energy to break the
crystal lattice of the solid

compound.

- Gently warm the solution to
37°C.[2]- Use physical
methods such as vortexing or
sonication in a water bath to

aid dissolution.[2]

Cloudiness or precipitation
observed in the final

formulation for in vivo studies.

Improper mixing of
components or exceeding the

solubility limit in the vehicle.

- Ensure the compound is fully
dissolved in DMSO before
adding other components like
PEG300, Tween 80, or corn
0il.[2]- Add formulation
components sequentially,
ensuring the solution is clear
after each addition.[2]-
Optimize the ratio of co-
solvents and surfactants in

your formulation.

Inconsistent experimental

results.

Potential precipitation of the
compound in the assay

medium over time.

- Prepare fresh dilutions from
the stock solution immediately
before each experiment.-
Visually inspect your solutions
for any signs of precipitation
before use.- Consider the
stability of ON 108600 in your
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specific assay conditions (e.g.,

pH, protein concentration).

Quantitative Solubility Data

Specific, experimentally determined solubility values for ON 108600 in various solvents are not
consistently reported in publicly available literature. The table below provides a summary of
recommended solvents and formulation components based on supplier information.
Researchers should perform their own solubility tests to determine the optimal conditions for
their specific experimental needs.

Solvent/Vehicle

Role Concentration/Notes
Component
Primary solvent for stock High solubility is generall
DMSO . y g ylI1sg y
solutions observed.
Often used in combination with
PEG300 Co-solvent DMSO for in vivo formulations.
(2]
Used to increase the stability
Tween 80 Surfactant of the compound in aqueous
solutions.[2]
An alternative vehicle for in
Corn Ol Vehicle vivo administration, used with
DMSO0.[2]
Low solubility expected;
Aqueous Buffers (e.g., PBS) Diluent precipitation may occur without

co-solvents.

Experimental Protocols

Protocol 1: Preparation of a 10 mM Stock Solution in DMSO
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Weighing: Accurately weigh the required amount of ON 108600 powder. The molecular
weight of ON 108600 is 537.38 g/mol .

Solvent Addition: Add the calculated volume of high-purity DMSO to the powder to achieve a
10 mM concentration.

Dissolution: Vortex the solution thoroughly. If the compound does not fully dissolve, sonicate
the vial in a water bath or warm it gently to 37°C until the solution is clear.[2]

Storage: Aliquot the stock solution into smaller volumes in tightly sealed vials and store at
-20°C or -80°C.

Protocol 2: Preparation of a Formulation for In Vivo Studies

This is an example protocol based on supplier recommendations. The final concentrations may

need to be optimized for your specific animal model and dosing regimen.

Prepare a concentrated stock solution of ON 108600 in DMSO.
In a separate sterile tube, add the required volume of the DMSO stock solution.

Slowly add the required volume of PEG300 to the DMSO solution while vortexing. Ensure
the solution remains clear.

Add the required volume of Tween 80 to the mixture and continue to vortex until a clear,
homogeneous solution is formed.

Finally, add the required volume of sterile water or saline and vortex thoroughly.

Visually inspect the final formulation for any signs of precipitation before administration.

Visualizations

Signaling Pathway Inhibited by ON 108600
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Caption: Inhibition of CK2, TNIK, and DYRK1A by ON 108600.

Experimental Workflow for Preparing Aqueous Solutions
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Start: ON 108600 Powder

Add DMSO to desired
stock concentration

;

Aid dissolution (Vortex, Sonicate, Warm to 37°C)

Clear Stock Solution

Dilute in Aqueous Buffer

Precipitation Occurs

Troubleshoot:
- Lower final concentration
- Use co-solvents/excipients

Click to download full resolution via product page

Caption: Troubleshooting workflow for ON 108600 aqueous solution preparation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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